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Compound of Interest

Compound Name: DL-SERINE (3,3-D2)

Cat. No.: B1579721

Get Quote

Audience: Researchers, Laboratory Managers, and EHS Officers. Purpose: To provide an

authoritative, step-by-step protocol for the safe and compliant disposal of DL-SERINE (3,3-D2),
ensuring scientific integrity and regulatory adherence.

Executive Summary & Immediate Action
DL-SERINE (3,3-D2) is a stable, non-radioactive, isotopically labeled amino acid. While

generally classified as non-hazardous under GHS criteria, it must be handled as Chemical

Waste in a professional research setting.

Do NOT dispose of via sanitary sewer (sink) without explicit EHS approval, despite its low

toxicity.

Do NOT treat as radioactive waste (unless cross-contaminated).

DO segregate as "Non-Hazardous Organic Solid" or "Aqueous Organic" waste streams to

maintain inventory integrity and prevent "unknown chemical" issues.
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Parameter Details

Chemical Name DL-Serine (3,3-D2)

Synonyms
2-Amino-3-hydroxypropanoic acid-d2; (±)-

Serine-3,3-d2

Labeled CAS Number 69872-54-4 (Specific to DL-3,3-D2 form)

Unlabeled CAS Number 302-84-1 (General DL-Serine reference)

Molecular Formula C₃H₅D₂NO₃

Molecular Weight ~107.11 g/mol

Physical State White crystalline solid

Solubility Soluble in water; insoluble in ethanol/ether

Hazard Assessment & Regulatory Classification
3.1 GHS Classification (OSHA HCS 2012 / EU CLP)

Signal Word: None.

Hazard Statements: Not classified as a hazardous substance or mixture.

Precautionary Statements: Standard laboratory hygiene (handle with gloves, avoid dust

formation).

3.2 RCRA Waste Classification (USA - EPA)
Status:Non-Regulated / Non-Hazardous.

Clarification: Pure DL-Serine is not a P-listed or U-listed waste.

Note: Do not confuse with "L-Serine, diazoacetate (ester)," which is listed as U015. DL-
Serine (3,3-D2) does not carry this classification [1, 5].

Deuterium Note: Deuterium is a stable isotope.[1] It is NOT radioactive and does not require

decay-in-storage or scintillation disposal protocols [2, 4].
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Disposal Decision Workflow
The following logic gate ensures compliant disposal based on the physical state of the waste.

Waste Generation:
DL-SERINE (3,3-D2)

Determine Physical State

Solid Waste
(Powder, Crystals)

Solid

Liquid Waste
(Solutions)

Liquid

Is it Contaminated with
Hazardous Chemicals?

Segregate into:
Non-Hazardous Organic Solids

No (Pure/Inert)

Solvent Type?

No (Pure/Inert)

Dispose as Hazardous Waste
(Based on Contaminant)

Yes

Label: 'Non-Hazardous Chemical Waste'
(List Constituents)

Aqueous Solution
(pH 5-9)

Water

Organic Solvent
(Mixed)

Solvents

Sanitary Sewer
(ONLY if EHS Approved)

Conditional

Carboy: Non-Haz Aqueous
or Organic Waste

Preferred
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Figure 1: Decision logic for the disposal of DL-SERINE (3,3-D2), prioritizing segregation over

drain disposal to ensure inventory control.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spills)
Rationale: Although non-hazardous, white powders in trash cans cause alarm and potential

"unknown chemical" incidents.

Collection: Sweep up spilled material or collect expired solids.

Container: Place in a clear, sealable plastic bag or a wide-mouth high-density polyethylene

(HDPE) jar.

Labeling: Affix a hazardous waste tag (or "Non-Regulated Waste" tag depending on

institution).

Required Fields: "DL-Serine (3,3-D2)", "99% Purity", "Non-Hazardous".[2]

Disposal: Deposit in the laboratory's Solid Chemical Waste drum.

Protocol B: Liquid Waste (Aqueous Solutions)
Rationale: Prevent eutrophication and adhere to "No Chemical Down Drain" best practices.

Segregation: Do not mix with strong oxidizers (e.g., Chromic acid, Nitric acid) to prevent

exothermic degradation.

Collection: Pour into the laboratory's Aqueous Waste carboy.

Labeling: List "Water" and "DL-Serine (3,3-D2)" on the carboy tag.

Drain Disposal Exception:Only if your facility's specific wastewater permit allows amino acids

(e.g., <100g/day) and the solution contains no other hazardous reagents (like azides or

heavy metals), it may be flushed with 20x excess water. Default to waste carboy if unsure.

[3]

Protocol C: Empty Containers
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Rationale: Remove residual chemical to classify the container as "clean trash."

Triple Rinse: Rinse the empty bottle three times with water (approx. 5% of bottle volume per

rinse).

Rinsate Disposal: Collect the first rinse in the Aqueous Waste carboy. Subsequent rinses can

go down the drain.

Defacing: Cross out the label, CAS number, and any hazard symbols.

Disposal: Place the uncapped, dry bottle in the Glass/Plastic Recycling or General Trash,

adhering to local lab glass policies.

Deuterium Stewardship & Scientific Integrity
While DL-SERINE (3,3-D2) is chemically identical to standard serine regarding toxicity, its

disposal requires specific attention to Inventory Management:

Cost & Tracking: Deuterated compounds are significantly more expensive than unlabeled

counterparts. Disposal often triggers an inventory audit. Ensure the usage is logged before

disposal to reconcile mass balance.

Isotope Ratio Mass Spectrometry (IRMS) Interference: Large quantities of deuterated waste

entering a specific waste stream could theoretically alter isotopic baselines if that stream is

used for environmental monitoring, though this is rare. Segregation is best practice.

Emergency Procedures
In the event of an accidental release:

Spill (Solid): Dampen slightly to avoid dust generation. Sweep up and place in a waste

container. Ventilate the area.

Eye Contact: Flush with water for 15 minutes. Remove contact lenses.

Fire: Use water spray, alcohol-resistant foam, dry chemical, or Carbon Dioxide. The

compound is combustible but not highly flammable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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